molecular formula C6H6BrNO2SZn B6337424 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF CAS No. 1452389-55-7

4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF

Cat. No. B6337424
CAS RN: 1452389-55-7
M. Wt: 301.5 g/mol
InChI Key: KRFDIVDBQGHWPD-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF (4-ECZB) is an organometallic compound that has recently been developed as an alternative to other metal-based reagents for use in organic synthesis. 4-ECZB is a relatively new reagent and has been used in a variety of applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is a versatile reagent that can be used in a variety of reactions, such as nucleophilic additions, reductions, and condensations.

Mechanism of Action

The mechanism of action of 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF is not fully understood. However, it is believed that the reaction is initiated by the formation of a zinc-thiazole complex, which is then attacked by the bromide ion. This results in the formation of a zinc-bromide complex, which is then attacked by the ethoxycarbonylthiazole. This results in the formation of the 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF are not well understood. However, it is believed that 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF may have the potential to act as a catalyst in the synthesis of biologically active molecules, such as peptides, carbohydrates, and other biomolecules. Additionally, 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF may have the potential to be used as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF in organic synthesis is its low cost and high yield. Additionally, 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF is a relatively stable reagent and can be stored for long periods of time without significant degradation. The main limitation of using 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF is that it is not a highly reactive reagent and therefore may require a catalyst to achieve the desired reaction. Additionally, 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF is not soluble in water and must be used in anhydrous THF.

Future Directions

There are a variety of potential future directions for 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF. These include the development of new catalysts for use in organic synthesis, the development of new reagents for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds, and the development of new methods for the synthesis of metal-organic frameworks (MOFs) and nanoparticles. Additionally, further research could be conducted to determine the biochemical and physiological effects of 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF, as well as its potential use as an anti-inflammatory agent.

Synthesis Methods

4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF is synthesized by the reaction of 4-ethoxycarbonylthiazole (4-ECT) and zinc bromide (ZnBr2). The reaction is carried out in anhydrous tetrahydrofuran (THF) at room temperature. The reaction is catalyzed by a Lewis acid, such as zinc chloride (ZnCl2). The reaction is typically complete within one hour and the product is isolated by filtration. The yield of the reaction is typically around 90%.

Scientific Research Applications

4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds, and as a reagent for the synthesis of polymers. It has also been used in the synthesis of peptides, carbohydrates, and other biomolecules. Additionally, 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF has been used in the synthesis of metal-organic frameworks (MOFs) and in the synthesis of nanoparticles.

properties

IUPAC Name

bromozinc(1+);ethyl 2H-1,3-thiazol-2-ide-4-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6NO2S.BrH.Zn/c1-2-9-6(8)5-3-10-4-7-5;;/h3H,2H2,1H3;1H;/q-1;;+2/p-1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KRFDIVDBQGHWPD-UHFFFAOYSA-M
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CS[C-]=N1.[Zn+]Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6BrNO2SZn
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

301.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.